4-(4-Amino-3-isopropoxyphenyl)-1-methylpiperidin-3-OL

• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol
• IUPAC Name: 4-(4-amino-3-propan-2-yloxyphenyl)-1-methylpiperidin-3-ol
• InChI: InChI=1S/C15H24N2O2/c1-10(2)19-15-8-11(4-5-13(15)16)12-6-7-17(3)9-14(12)18/h4-5,8,10,12,14,18H,6-7,9,16H2,1-3H3
• InChI Key: BROIANGGWMJNFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)C2CCN(CC2O)C)N

Description

4-(4-Amino-3-isopropoxyphenyl)-1-methylpiperidin-3-OL is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

178 mg of benzyl [4-(3-hydroxy-1-methylpiperidin-4-yl)-2-(propan-2-yloxy)phenyl]carbamate (mixture of the cis diastereoisomers) are dissolved in 45 ml of methanol. The solution is filtered on 0.45 μm Acrodisc and then hydrogenated in an H-cube (Pd/C 10% cartridge and P H2=1 atm). The reaction medium is evaporated to dryness under reduced pressure, so as to give 111 mg of 4-[4-amino-3-(propan-2-yloxy)phenyl]-1-methylpiperidin-3-ol in the form of an orangey-coloured solid (mixture of the cis diastereoisomers).